Lipoxins are a class of bioactive lipid mediators that belong to the family of eicosanoids, which are derived from arachidonic acid through enzymatic pathways. Unlike other eicosanoids such as prostaglandins and leukotrienes, lipoxins exert potent anti-inflammatory effects by modulating immune cell function and reducing inflammation in various tissues. They play a crucial role in the resolution of inflammation by promoting the clearance of apoptotic cells and downregulating inflammatory responses. Lipoxins are involved in multiple physiological processes, including vascular regulation, immune modulation, and tissue repair. These compounds have gained significant attention for their potential therapeutic applications in conditions such as asthma, cardiovascular diseases, and autoimmune disorders due to their anti-inflammatory properties.